Cas no 54686-97-4 (1,3:2,4-Di-p-methylbenyliedene Sorbitol)

• Product Name: 1,3:2,4-Di-p-methylbenyliedene Sorbitol
• CAS No: 54686-97-4
• MF: C₂₂H₂₆O₆
• MW: 386.438247203827
• MDL: MFCD09038710
• CID: 56632
• PubChem ID: 6850837
• Update Time: 2025-09-27

1,3:2,4-Di-p-methylbenyliedene Sorbitol Chemical and Physical Properties

Names and Identifiers

• 1,3:2,4-Di-p-methylbenzylidene sorbitol
• 1,3:2,4-Bis(p-methylbenzylidene)sorbitol
• 1,3:2,4-Bis-O-(4-methylbenzylidene)sorbitol
• (1,3:2,4)-DIPARAMETHYLDIBENZYLIDENE SORBITOL
• 1,3:2,4-di-p-methylbenyliedene sorbitol
• IgraclearDM
• IRGACLEAR DM
• Nucleating Agent 3940
• Nucleating Transparent Agent ZC-2
• Thaclear 3940
• 00YK2U88F9
• Bis(p-methylbenzylidene)sorbitol
• D-Glucitol, 1,3:2,4-bis-O-((4-methylphenyl)methylene)-
• Gel All MD
• DSSTox_CID_29983
• DSSTox_GSID_51381
• Di-p-methylbenzylidenesorbitol
• Tox21_303848
• P171
• 686D974
• 1,3:2,4-bis-O-[(4-methylphenyl)methylene]-D-glucitol
• D-Glucitol,1,3:2,4-bis-O-[(4-methylphenyl)
• CHEMBL3561699
• AKOS025310974
• 197809-37-3
• MFCD09038710
• Q27231383
• A830320
• 81541-12-0
• 54686-97-4
• (1R)-1-[(4R,4aR,8aS)-2,6-bis(4-methylphenyl)-4,4a,8,8a-tetrahydro-[1,3]dioxino[5,4-d][1,3]dioxin-4-yl]ethane-1,2-diol
• AS-15395
• NCGC00356948-01
• DTXCID4029983
• GEL ALL MD-LM30G
• UNII-00YK2U88F9
• CAS-81541-12-0
• NS00076897
• DTXSID3051381
• SCHEMBL1966771
• NA-98
• NC-6
• LQAFKEDMOAMGAK-RLCYQCIGSA-N
• D-Glucitol, 1,3:2,4-bis-O-[(4-methylphenyl)methylene]-
• (1,3:2,4) Diparamethyldibenylidene Sorbitol
• 1,3:2,4-Di-p-methylbenyliedene Sorbitol

• MDL： MFCD09038710
• Inchi： 1S/C22H26O6/c1-13-3-7-15(8-4-13)21-25-12-18-20(28-21)19(17(24)11-23)27-22(26-18)16-9-5-14(2)6-10-16/h3-10,17-24H,11-12H2,1-2H3/t17-,18+,19-,20-,21?,22?/m1/s1
• InChI Key： LQAFKEDMOAMGAK-RLCYQCIGSA-N
• SMILES： O1C(C2C=CC(C)=CC=2)OC[C@H]2[C@@H]1[C@@H]([C@@H](CO)O)OC(C1C=CC(C)=CC=1)O2

Computed Properties

• Exact Mass: 386.17300
• Monoisotopic Mass: 386.173
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.4
• XLogP3: 2.1

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.2±0.0 g/cm3
• Melting Point: 255-262ºC
• Boiling Point: 587.4±0.0 °C at 760 mmHg
• Flash Point: 309.0±0.0 °C
• Refractive Index: 1.738
• Water Partition Coefficient: <0.01G/100MLAT20ºC
• PSA: 77.38000
• LogP: 2.55340
• Vapor Pressure: No data available

1,3:2,4-Di-p-methylbenyliedene Sorbitol Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes